Tetramethylammonium methyl carbonate

• CAS RN: 22426-79-5
• Molecular Formula: C6H15NO3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: methyl carbonate;tetramethylazanium
• InChI: InChI=1S/C4H12N.C2H4O3/c1-5(2,3)4;1-5-2(3)4/h1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key: YKLKUNBKAPXTEZ-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)C.COC(=O)[O-]

Description

Tetramethylammonium methyl carbonate is a useful research compound. Its molecular formula is C6H15NO3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1.5 L autoclave equipped with a stirrer and a heating means were added 90 g (11.0 mol) of dimethyl carbonate, 59 g (1.0 mol) of trimethyl amine and 510 g (15 mol) of methanol. Stirring was initiated after the autoclave was sealed. The autoclave was heat to 140° C., and pressure was 1.5 MPa. The reaction was kept at 140° C. for 4 h. Then the reaction mixture was cooled to 50° C. and discharged into a 1 L three-necked flask. Part of methanol was removed from the solution of tetramethylammonium methyl-carbonate in methanol thus obtained under vacuum, and then the solution was cooled to ambient temperature. White crystal precipitated out. The crystal was filtrated, oven dried and recrystallized from methanol, to give 119.5 g of tetramethylammonium methyl-carbonate having a purity of 99.2% as measured by chromatography. The yield was 80.2%.